Cas no 371981-83-8 ((6-Aminoindan-1-yl)carbamic acid tert-butyl ester)

• Product Name: (6-Aminoindan-1-yl)carbamic acid tert-butyl ester
• CAS No: 371981-83-8
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD32200709
• CID: 4778701
• Update Time: 2025-05-25

(6-Aminoindan-1-yl)carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (6-Amino-indan-1-yl)-carbamic acid tert-butyl ester
• SB36880
• (6-aminoindan-1-yl)carbamic acid tert-butyl ester
• tert-Butyl (6-amino-2,3-dihydro-1H-inden-1-yl)carbamate
• tert-butyl N-(6-amino-2,3-dihydro-1H-inden-1-yl)carbamate
• (6-Aminoindan-1-yl)carbamic acid tert-butyl ester

• MDL： MFCD32200709
• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-12-7-5-9-4-6-10(15)8-11(9)12/h4,6,8,12H,5,7,15H2,1-3H3,(H,16,17)
• InChI Key： CLHXLEGKJBLKFP-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=C(C=CC=2CC1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4

Additional information on (6-Aminoindan-1-yl)carbamic acid tert-butyl ester

Recent Advances in the Application of (6-Aminoindan-1-yl)carbamic acid tert-butyl ester (CAS: 371981-83-8) in Chemical Biology and Pharmaceutical Research

The compound (6-Aminoindan-1-yl)carbamic acid tert-butyl ester (CAS: 371981-83-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indan scaffold and tert-butyl carbamate protecting group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of neurodegenerative diseases and cancer. The compound's structural features make it an attractive candidate for further modification and optimization, paving the way for innovative drug discovery efforts.

One of the key areas of research involving (6-Aminoindan-1-yl)carbamic acid tert-butyl ester is its role in the synthesis of dopamine receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of selective D2/D3 receptor agonists. The study employed a multi-step synthetic route, with the tert-butyl carbamate group playing a crucial role in protecting the amino functionality during subsequent reactions. The resulting compounds exhibited promising pharmacokinetic profiles and demonstrated efficacy in preclinical models of Parkinson's disease.

In addition to its applications in central nervous system disorders, recent investigations have explored the potential of 371981-83-8 in oncology research. A team at the National Cancer Institute reported the use of this compound as a building block for novel histone deacetylase (HDAC) inhibitors. The indan moiety was found to contribute significantly to the compounds' binding affinity and selectivity for specific HDAC isoforms. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that derivatives of (6-Aminoindan-1-yl)carbamic acid tert-butyl ester may represent a new class of epigenetic modulators with potential anticancer activity.

The synthetic versatility of 371981-83-8 has also been demonstrated in recent methodological developments. A 2024 paper in Organic Process Research & Development described an improved, scalable synthesis of this compound using continuous flow chemistry. This approach addressed previous challenges related to yield and purity, achieving a 78% overall yield with >99% purity. The authors emphasized the importance of this advancement for industrial-scale production, particularly as demand for this intermediate grows in pharmaceutical development pipelines.

Looking forward, the unique properties of (6-Aminoindan-1-yl)carbamic acid tert-butyl ester continue to inspire innovative research directions. Current studies are exploring its incorporation into PROTAC (proteolysis targeting chimera) molecules and other targeted protein degradation platforms. The compound's structural features make it particularly suitable for linker design in these emerging therapeutic modalities. As research progresses, we anticipate seeing more applications of this versatile building block in cutting-edge drug discovery programs.